1-chloro-2-[4-(3-ethoxyphenoxy)butoxy]benzene

• IUPAC Name: 1-chloro-2-[4-(3-ethoxyphenoxy)butoxy]benzene
• InChI: InChI=1S/C18H21ClO3/c1-2-20-15-8-7-9-16(14-15)21-12-5-6-13-22-18-11-4-3-10-17(18)19/h3-4,7-11,14H,2,5-6,12-13H2,1H3
• InChI Key: FJJRQWLCSSEWPZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=CC=C1)OCCCCOC2=CC=CC=C2Cl
• Molecular Formula: C18H21ClO3
• Molecular Weight: 320.8 g/mol

Description

1-chloro-2-[4-(3-ethoxyphenoxy)butoxy]benzene is a chemical compound that belongs to the family of chlorobenzenes. It is also known as 4-(3-ethoxyphenoxy)-2-chlorobenzoic acid 2-(4-butoxyphenoxy)ethyl ester. This compound has been extensively studied due to its potential use in scientific research applications.

Mechanism of Action

The mechanism of action of 1-chloro-2-[4-(3-ethoxyphenoxy)butoxy]benzene is not fully understood. However, it is believed to act as a selective ligand for specific receptors, including G protein-coupled receptors (GPCRs). It has been shown to modulate the activity of these receptors, leading to various physiological and biochemical effects.
Biochemical and Physiological Effects:
1-chloro-2-[4-(3-ethoxyphenoxy)butoxy]benzene has been shown to have various biochemical and physiological effects. It has been shown to modulate the activity of specific receptors, leading to changes in intracellular signaling pathways. It has also been shown to affect the expression of specific genes, leading to changes in cellular function.

Advantages and Limitations for Lab Experiments

1-chloro-2-[4-(3-ethoxyphenoxy)butoxy]benzene has several advantages for use in lab experiments. It is a highly selective ligand for specific receptors, making it useful for studying the activity of these receptors. It is also relatively easy to synthesize, making it readily available for research purposes. However, the compound has some limitations, including its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for research on 1-chloro-2-[4-(3-ethoxyphenoxy)butoxy]benzene. One potential direction is the development of new drugs based on the compound's activity as a ligand for specific receptors. Another direction is the further study of the compound's mechanism of action and its potential use in the treatment of various diseases. Additionally, research could focus on improving the synthesis method for the compound to increase yield and purity.

Synthesis Methods

The synthesis of 1-chloro-2-[4-(3-ethoxyphenoxy)butoxy]benzene involves the reaction between 2-chlorobenzoic acid and 4-(3-ethoxyphenoxy)butanol in the presence of a suitable catalyst. The reaction is carried out under specific conditions to ensure the formation of the desired product in high yield and purity.

Scientific Research Applications

1-chloro-2-[4-(3-ethoxyphenoxy)butoxy]benzene has been extensively used in scientific research due to its potential as a ligand for various receptors. It has been studied for its potential use in the development of new drugs for the treatment of various diseases, including cancer, inflammation, and neurological disorders.